![molecular formula C12H9FO2S B1398669 3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid CAS No. 1349847-02-4](/img/structure/B1398669.png)
3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid
Overview
Description
3-Fluoro-4-(5-methylthiophen-2-yl)benzoic acid (3F4MTPB) is a novel compound with a number of potential applications in scientific research. It is a small organic molecule composed of two aromatic rings and a five-carbon chain. The compound is of interest due to its unique properties, including its strong fluorescence, low toxicity, and high solubility in aqueous solutions. This makes it a useful tool for a variety of applications in both in vivo and in vitro studies.
Scientific Research Applications
Material Science
Compounds with a thiophene core are promising candidates for materials-related applications such as functional materials, biosensors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs) .
Pharmaceutical Testing
Thiophene derivatives are often used in pharmaceutical testing as high-quality reference standards for accurate results .
Organic Solar Cells
Thiophene-based compounds are used in the development of organic solar cells due to their favorable electronic properties .
Therapeutics
Some thiophene compounds act as anti-inflammatory agents, serotonin antagonists, and have applications in the treatment of diseases like Alzheimer’s .
Chemical Synthesis
Thiophene derivatives are utilized in various chemical synthesis processes, including the formation of complex molecules with potential applications in medicinal chemistry .
properties
IUPAC Name |
3-fluoro-4-(5-methylthiophen-2-yl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FO2S/c1-7-2-5-11(16-7)9-4-3-8(12(14)15)6-10(9)13/h2-6H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARRRTAPJLSNRPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C2=C(C=C(C=C2)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-(5-methylthiophen-2-YL)benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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